Cas no 3364-88-3 (2-(3-Methyl-4-methylsulfanylphenoxy)acetic acid)

• Product Name: 2-(3-Methyl-4-methylsulfanylphenoxy)acetic acid
• CAS No: 3364-88-3
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 2822675
• Update Time: 2025-07-02

2-(3-Methyl-4-methylsulfanylphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-4-methylsulfanylphenoxy)acetic acid

• Inchi： 1S/C10H12O3S/c1-7-5-8(13-6-10(11)12)3-4-9(7)14-2/h3-5H,6H2,1-2H3,(H,11,12)
• InChI Key： DJAIXSIYKNHEBU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1C)OCC(=O)O

Additional information on 2-(3-Methyl-4-methylsulfanylphenoxy)acetic acid

Introduction to 2-(3-Methyl-4-methylsulfanylphenoxy)acetic Acid (CAS No. 3364-88-3)

2-(3-Methyl-4-methylsulfanylphenoxy)acetic acid, identified by its Chemical Abstracts Service (CAS) number 3364-88-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a phenolic backbone with substituents that include a methyl group and a methylsulfanyl group, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The structural framework of 2-(3-Methyl-4-methylsulfanylphenoxy)acetic acid consists of an acetic acid moiety linked to a phenoxy group, which itself is attached to a phenyl ring substituted with a methyl group at the 3-position and a methylsulfanyl group at the 4-position. This configuration creates a molecule with both hydrophilic and lipophilic regions, potentially enhancing its solubility in various solvents and facilitating interaction with biological targets. The presence of the methylsulfanyl group, in particular, introduces sulfur into the structure, which is often associated with enhanced binding affinity to biological receptors.

In recent years, there has been growing interest in phenolic derivatives due to their diverse pharmacological properties. Studies have demonstrated that compounds containing phenolic groups exhibit antimicrobial, anti-inflammatory, and antioxidant activities. The specific substitution pattern in 2-(3-Methyl-4-methylsulfanylphenoxy)acetic acid may contribute to its unique biological profile, making it a promising candidate for further exploration. For instance, the methylsulfanyl group can influence the electronic properties of the aromatic ring, potentially altering its reactivity and interaction with biological molecules.

Research in medicinal chemistry has shown that modifications in the phenyl ring can significantly impact the pharmacological activity of a compound. The presence of both methyl and methylsulfanyl groups in 2-(3-Methyl-4-methylsulfanylphenoxy)acetic acid may enhance its ability to interact with specific enzymes or receptors. This dual substitution pattern could lead to improved binding affinity and selectivity, which are critical factors in drug design. Additionally, the acetic acid moiety at one end of the molecule provides a carboxylate group that can participate in hydrogen bonding interactions, further enhancing its potential as a bioactive compound.

One of the most compelling aspects of 2-(3-Methyl-4-methylsulfanylphenoxy)acetic acid is its potential application in developing novel therapeutic agents. Current research in drug discovery increasingly relies on structurally diverse compounds to identify new targets and mechanisms of action. The unique structural features of this compound make it an attractive candidate for further investigation in various therapeutic areas. For example, studies have suggested that phenolic derivatives may have applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions.

The synthesis of 2-(3-Methyl-4-methylsulfanylphenoxy)acetic acid presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are required to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions have been employed to construct the desired phenolic core. These synthetic approaches not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methods in drug development.

In conclusion, 2-(3-Methyl-4-methylsulfanylphenoxy)acetic acid (CAS No. 3364-88-3) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and potential biological activities make it a valuable asset for researchers exploring new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases and improving patient outcomes.